molecular formula C14H11F3N2O B8319805 3-Amino-N-(3,4-difluorobenzyl)-4-fluorobenzamide

3-Amino-N-(3,4-difluorobenzyl)-4-fluorobenzamide

Cat. No. B8319805
M. Wt: 280.24 g/mol
InChI Key: PCFNDHPWWHKPHH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Amino-N-(3,4-difluorobenzyl)-4-fluorobenzamide is a useful research compound. Its molecular formula is C14H11F3N2O and its molecular weight is 280.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Amino-N-(3,4-difluorobenzyl)-4-fluorobenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Amino-N-(3,4-difluorobenzyl)-4-fluorobenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-Amino-N-(3,4-difluorobenzyl)-4-fluorobenzamide

Molecular Formula

C14H11F3N2O

Molecular Weight

280.24 g/mol

IUPAC Name

3-amino-N-[(3,4-difluorophenyl)methyl]-4-fluorobenzamide

InChI

InChI=1S/C14H11F3N2O/c15-10-3-1-8(5-12(10)17)7-19-14(20)9-2-4-11(16)13(18)6-9/h1-6H,7,18H2,(H,19,20)

InChI Key

PCFNDHPWWHKPHH-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1CNC(=O)C2=CC(=C(C=C2)F)N)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture comprising methyl 3-amino-4-fluorobenzoate (2 g, 11.82 mmol), (3,4-difluorophenyl)methanamine (2.54 g, 17.74 mmol) and TBD (1.646 g, 11.82 mmol) in THF (39.4 ml) was heated at 80° C. overnight. After cooling to RT, the mixture was purified by chromatography on silica eluting with 0-20% 2M NH3 in MeOH/DCM to afford the title compound.
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
2.54 g
Type
reactant
Reaction Step One
Name
Quantity
39.4 mL
Type
solvent
Reaction Step One

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